1,3-Dibromotetrafluorobenzene
Overview
Description
Synthesis Analysis
The synthesis of 1,3-Dibromotetrafluorobenzene and its analogues often involves halogen bonding, which drives the self-assembly of these compounds with dipyridyl derivatives. This process results in the formation of one-dimensional infinite chains that are stable at room temperature and can be fully characterized by techniques such as single-crystal X-ray, Raman, and IR analyses. The occurrence of N.Br halogen bonding in solution has also been detected using (19)F NMR spectroscopy, highlighting the selectivity and directionality of these interactions (De Santis et al., 2003).
Molecular Structure Analysis
The structure and formation of complexes involving 1,3-Dibromotetrafluorobenzene have been thoroughly investigated. For instance, its interaction with oxygenated solvents through halogen bonding has been elucidated using in situ cryocrystallization, providing insight into the Br⋯O synthon's role in self-assembly processes (Nayak et al., 2012).
Chemical Reactions and Properties
1,3-Dibromotetrafluorobenzene undergoes various chemical reactions, such as competing hydrodebromination and SNAr processes when reacted with sodium phenoxide salts. The positions para to the ring bromine are activated by fluorine atoms, leading to selective reactivity patterns (Banks et al., 2010).
Physical Properties Analysis
The physical properties, including the melting relations of isomeric dibromobenzenes, have been studied to understand the molecular symmetry and the influence of Br...Br halogen bonds on melting points. The lower melting point of 1,3-dibromobenzene, for example, correlates with its molecular structure and inability to pack closely (Dziubek & Katrusiak, 2014).
Chemical Properties Analysis
The chemical properties of 1,3-Dibromotetrafluorobenzene, including its reactions and interactions, highlight the compound's versatility. Its reactivity with the thiolate anion and copper(I) methanethiolate, leading to the replacement of fluorine or bromine with the SMe group, provides insight into its chemical behavior and potential applications (Frazee & Peach, 1979).
Scientific Research Applications
Application 1: Enhanced Luminescence of Single-Benzene Fluorescent Molecules
- Summary of the Application : This study focuses on enhancing the luminescence of single-benzene fluorescent molecules through halogen bonding. The research is particularly relevant to the fields of organic light-emitting diodes (OLEDs), biological imaging, organic solid-state lasers, and chemical sensors .
- Methods of Application/Experimental Procedures : The study prepared two cocrystals of a single benzene X-type luminescent molecule dimethyl 2,5-bisIJ(3-chloropropyl)amino)-terephthalate (DMCAT), namely DMCAT-1 and DMCAT-2, using different halogen bond donors (1,4-diiodotetrafluorobenzene and 1,4-dibromotetrafluorobenzene) .
- Results/Outcomes : Both cocrystals exhibited red shifts relative to DMCAT form II (10 nm and 16 nm) and significantly increased quantum yields (approximately 3 and 5 times). The introduction of co-former molecules weakened the interaction between the DMCAT π–π molecules, thus attenuating the aggregation-induced quenching effect, resulting in enhanced emission .
Application 2: Synthesis of Fluorinated Liquid Crystal Derivatives
- Summary of the Application : 1,3-Dibromotetrafluorobenzene is used as a starting compound for the synthesis of fluorinated liquid crystal derivatives .
Application 3: Synthesis of Halogen Bonded Adducts
- Summary of the Application : 1,3-Dibromotetrafluorobenzene is used in the synthesis of halogen bonded adducts .
Application 4: Preparation of Starting Compounds for Fluorinated Liquid Crystal Derivatives
- Summary of the Application : 1,3-Dibromotetrafluorobenzene is used as a starting compound for the synthesis of fluorinated liquid crystal derivatives .
Application 5: Preparation of Starting Compounds for Fluorinated Liquid Crystal Derivatives
- Summary of the Application : 1,3-Dibromotetrafluorobenzene is used as a starting compound for the synthesis of fluorinated liquid crystal derivatives .
Application 6: Synthesis of Halogen Bonded Adducts
Safety And Hazards
1,3-Dibromotetrafluorobenzene is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Use of personal protective equipment is advised when handling this chemical .
properties
IUPAC Name |
1,3-dibromo-2,4,5,6-tetrafluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6Br2F4/c7-1-3(9)2(8)5(11)6(12)4(1)10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCWKDDQEZQRGDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)Br)F)Br)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6Br2F4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90935317 | |
Record name | 1,3-Dibromo-2,4,5,6-tetrafluorobenzene | |
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Molecular Weight |
307.87 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [Aldrich MSDS] | |
Record name | 1,3-Dibromotetrafluorobenzene | |
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Product Name |
1,3-Dibromotetrafluorobenzene | |
CAS RN |
1559-87-1, 27516-63-8 | |
Record name | 1,3-Dibromo-2,4,5,6-tetrafluorobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1559-87-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1,3-Dibromotetrafluorobenzene | |
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Record name | Benzene, 1,3-dibromo-2,4,5,6-tetrafluoro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027516638 | |
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Record name | 1,3-Dibromotetrafluorobenzene | |
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Record name | 1,3-Dibromo-2,4,5,6-tetrafluorobenzene | |
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Record name | 1,3-dibromotetrafluorobenzene | |
Source | European Chemicals Agency (ECHA) | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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